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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976 Get Quote

The thermodynamic properties of ethyl nitrate have been determined through various

experimental techniques, primarily calorimetry and kinetic studies of its decomposition. This

data is crucial for understanding its stability, reactivity, and behavior in different environments.

Standard Thermodynamic Properties
The following table summarizes the standard thermodynamic properties of ethyl nitrate at

298.15 K (25 °C).

Property Value Units Reference

Standard Enthalpy of

Formation (ΔHf°)
-10.61 kcal/mol [1]

Standard Gibbs Free

Energy of Formation

(ΔGf°)

-10.61 kcal/mol [1]

Standard Entropy of

Formation (ΔSf°)
-118.1 cal/(mol·K) [1]

Heat of Combustion

(ΔHc°) (vapor)
322.4 kcal/mol [2]

Temperature-Dependent Thermodynamic Properties
The NIST Web Thermo Tables provide critically evaluated data for the heat capacity, enthalpy,

and entropy of ethyl nitrate in different phases and as an ideal gas over a range of
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temperatures.[3]

Heat Capacity at Constant Pressure (Ideal Gas)

Temperature (K) Cp° (J/mol·K)

298 Data not explicitly found in snippets

400 Data not explicitly found in snippets

500 Data not explicitly found in snippets

600 Data not explicitly found in snippets

800 Data not explicitly found in snippets

1000 Data not explicitly found in snippets

Note: While the NIST source[3] indicates the availability of this data, specific values were not

present in the provided search results.

Entropy (Ideal Gas)

Temperature (K) S° (J/mol·K)

298 Data not explicitly found in snippets

400 Data not explicitly found in snippets

500 Data not explicitly found in snippets

600 Data not explicitly found in snippets

800 Data not explicitly found in snippets

1000 Data not explicitly found in snippets

Note: While the NIST source[3] indicates the availability of this data, specific values were not

present in the provided search results.
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Property Value Units Reference

Melting Point 178.6 K [1]

Boiling Point 87.5 °C [4]

Enthalpy of Fusion

(ΔHfus)
Value not specified [1]

Entropy of Fusion

(ΔSfus)
47.74 J/(mol·K) [5]

Experimental Protocols
The determination of the thermodynamic and kinetic properties of ethyl nitrate involves several

key experimental methodologies.

Synthesis of Ethyl Nitrate
A common method for the preparation of ethyl nitrate involves the nitration of ethanol.[4][6]

Protocol: Nitration of Ethanol

Concentrated nitric acid is first treated with a small amount of urea to eliminate any dissolved

nitrous oxides.

A mixture of absolute ethanol, a small quantity of urea, and the purified concentrated nitric

acid is prepared in a distillation flask.

The mixture is gently distilled.

After approximately one-third of the mixture has distilled, a solution of concentrated nitric

acid and absolute ethanol is slowly added from a dropping funnel.

The distillation is continued until no more product passes over.

The collected ethyl nitrate is purified by washing it multiple times with water in a separatory

funnel to remove any residual acid and alcohol.
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The washed ester is then dried using a drying agent such as granular calcium chloride.

A final, gentle distillation yields pure ethyl nitrate. It is important to note that distillation of

ethyl nitrate carries a significant risk of explosion, especially at atmospheric pressure.[4][6]

An alternative synthesis involves the reaction of an ethyl halide (e.g., ethyl iodide) with silver

nitrate in a suitable solvent.[6]

Low-Temperature Calorimetry
The heat capacity and enthalpy of fusion of ethyl nitrate were determined using low-

temperature calorimetry.[1]

Protocol:

A sample of pure, dried, and fractionally distilled ethyl nitrate is placed in a calorimeter.[1]

The specific heat of the sample is measured over a temperature range from near absolute

zero up to room temperature.[1]

The heat capacity of the empty calorimeter and any additional materials (like copper

shavings for thermal conductivity) is subtracted from the total heat capacity to obtain that of

the ethyl nitrate sample.[1]

The enthalpy of fusion is determined by measuring the total heat required to transition the

sample from a solid state just below the melting point to a liquid state just above the melting

point.[1]

From these measurements, the entropy and enthalpy differences are calculated.[1]

Thermal Decomposition Kinetics
The kinetics of the thermal decomposition of ethyl nitrate have been studied to understand its

stability and reaction mechanisms.

Protocol: Flow Reactor with Mass Spectrometry This method was used to study the

decomposition in a low-pressure environment.[7]
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Gaseous ethyl nitrate is introduced into a low-pressure flow reactor.[7]

The reactor is maintained at a constant temperature within the range of 464–673 K.[7]

The decomposition reaction is monitored as a function of pressure (typically 1–12.5 Torr of

an inert gas like helium) and temperature.[7]

A quadrupole mass spectrometer is coupled to the reactor to monitor the concentration of the

ethyl nitrate reactant and the formation of decomposition products in real-time.[7]

The rate constant of the decomposition is determined from the kinetics of the loss of ethyl
nitrate and the formation of key products, such as the methyl radical.[7]

Protocol: Static Reactor with Pressure and Photometric Measurements This method was used

to study the gas-phase decomposition.[8]

A known pressure of ethyl nitrate is introduced into a heated Hysil reaction vessel of a

known volume.[8]

The course of the reaction is followed by simultaneously measuring the change in total

pressure and the concentration of nitrogen dioxide (NO₂) formed during the reaction.[8]

NO₂ concentration is measured using a photometric setup with optically plane glass windows

on the reaction vessel.[8]

The final gaseous products are analyzed using standard analytical techniques such as gas

chromatography and spectrophotometry to identify species like CO₂, CO, NO, N₂O, and N₂.

[8]

The effect of additives like nitric oxide (NO) and nitrogen dioxide on the reaction rate is also

studied by introducing them into the reaction vessel.[8]

Visualizations
The following diagrams illustrate key processes involving ethyl nitrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.researchgate.net/publication/315153210_Kinetic_and_Mechanistic_Study_of_the_Thermal_Decomposition_of_Ethyl_Nitrate
https://www.researchgate.net/publication/315153210_Kinetic_and_Mechanistic_Study_of_the_Thermal_Decomposition_of_Ethyl_Nitrate
https://www.researchgate.net/publication/315153210_Kinetic_and_Mechanistic_Study_of_the_Thermal_Decomposition_of_Ethyl_Nitrate
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.researchgate.net/publication/315153210_Kinetic_and_Mechanistic_Study_of_the_Thermal_Decomposition_of_Ethyl_Nitrate
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.researchgate.net/publication/315153210_Kinetic_and_Mechanistic_Study_of_the_Thermal_Decomposition_of_Ethyl_Nitrate
https://pubs.rsc.org/en/content/articlelanding/1956/tf/tf9565200059/unauth
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1956/tf/tf9565200059/unauth
https://pubs.rsc.org/en/content/articlelanding/1956/tf/tf9565200059/unauth
https://pubs.rsc.org/en/content/articlelanding/1956/tf/tf9565200059/unauth
https://pubs.rsc.org/en/content/articlelanding/1956/tf/tf9565200059/unauth
https://pubs.rsc.org/en/content/articlelanding/1956/tf/tf9565200059/unauth
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process Products

Ethanol
(C₂H₅OH)

Mixing & Gentle
Distillation

Concentrated
Nitric Acid (HNO₃)

Urea
(CO(NH₂)₂)

Removes
Nitrous Oxides

Purification
(Washing & Drying)

Crude Product Final Gentle
Distillation

Acidic & Aqueous
Waste

Ethyl Nitrate
(C₂H₅NO₃)

Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethyl nitrate from ethanol and nitric acid.
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Caption: Thermal decomposition pathway of ethyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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